Cas no 40070-84-6 (2-(4-Quinolyl)malondialdehyde)

• Product Name: 2-(4-Quinolyl)malondialdehyde
• CAS No: 40070-84-6
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD01569245
• CID: 326537
• PubChem ID: 2737259
• Update Time: 2025-06-15

2-(4-Quinolyl)malondialdehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Quinolin-2-yl)malonaldehyde
• 2-(2-Quinolyl)malondialdehyde
• 2-quinolin-2-ylpropanedial
• NULL
• Propanedial,2-(2-quinolinyl)-
• MFCD01569245
• SCHEMBL2557489
• CS-0270314
• EN300-77696
• 2-(quinolin-2-yl)malondialdehyde
• A873490
• SB67532
• FT-0676476
• 40070-84-6
• 2-quinolinylmalonaldehyde
• FS-4566
• AKOS006220961
• 2-(quinolin-2-yl)propanedial
• DTXSID10371950
• 2-(4-Quinolyl)malondialdehyde

• MDL： MFCD01569245
• Inchi： 1S/C12H9NO2/c14-7-10(8-15)12-6-5-9-3-1-2-4-11(9)13-12/h1-8,10H
• InChI Key： BGCDOBZPKOBWHE-UHFFFAOYSA-N
• SMILES： O=CC(C=O)C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 199.06300
• Monoisotopic Mass: 199.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 47A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.1919 (rough estimate)
• Melting Point: 198-202 °C
• Boiling Point: 336.72°C (rough estimate)
• Flash Point: 161.1°C
• Refractive Index: 1.5880 (estimate)
• PSA: 47.03000
• LogP: 1.71620
• Solubility: Not available

2-(4-Quinolyl)malondialdehyde Security Information

• Hazard Category Code： 34
• Safety Instruction： 45-36/37/39-25
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(4-Quinolyl)malondialdehyde

Comprehensive Overview of 2-(4-Quinolyl)malondialdehyde (CAS No. 40070-84-6): Properties, Applications, and Research Insights

2-(4-Quinolyl)malondialdehyde (CAS No. 40070-84-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications in pharmaceutical research, material science, and biochemical studies. This compound, characterized by its quinoline backbone and malondialdehyde functional group, serves as a critical intermediate in the synthesis of various heterocyclic compounds. Researchers and industry professionals frequently search for terms like "2-(4-Quinolyl)malondialdehyde synthesis", "CAS 40070-84-6 applications", and "quinoline derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The molecular structure of 2-(4-Quinolyl)malondialdehyde combines the aromatic properties of quinoline with the reactive aldehyde groups of malondialdehyde, making it a valuable building block for organic synthesis. Its CAS No. 40070-84-6 is often referenced in patents and academic papers, particularly in studies exploring anticancer agents, antimicrobial compounds, and fluorescent probes. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with global demands for sustainable chemical processes.

One of the most searched questions related to this compound is: "How is 2-(4-Quinolyl)malondialdehyde used in drug development?" The answer lies in its ability to form stable complexes with biomolecules, enabling researchers to design targeted therapies for diseases such as cancer and neurodegenerative disorders. Additionally, its fluorescence properties make it useful in bioimaging and diagnostic applications, further expanding its utility in life sciences.

In the field of material science, 2-(4-Quinolyl)malondialdehyde is explored for its potential in creating advanced polymers and coordination polymers. Its dual functionality allows for cross-linking reactions, which are essential for developing high-performance materials with tailored properties. Searches for "CAS 40070-84-6 in nanotechnology" highlight its emerging role in nanomaterial synthesis, particularly for sensors and catalysts.

From a safety and handling perspective, 2-(4-Quinolyl)malondialdehyde requires standard laboratory precautions, as with most organic intermediates. Researchers often inquire about "storage conditions for CAS 40070-84-6" and "compatibility with other reagents", emphasizing the need for proper documentation and handling protocols. Its stability under various conditions makes it a reliable choice for long-term research projects.

Looking ahead, the demand for 2-(4-Quinolyl)malondialdehyde is expected to rise, driven by advancements in precision medicine and smart materials. Its integration into AI-driven drug discovery platforms and high-throughput screening workflows further underscores its importance. As the scientific community continues to uncover new applications, this compound will remain a focal point for innovation in chemical research and industrial applications.